-
Home
-
Search for "22862-63-1"
Found 1 product searching for
"22862-63-1
"
Best Match
-
- InChI:
-
InChI=1S/C36H46N2O12/c1-8-20(4)29-34(45)47-21(5)26(38-31(42)23-15-12-16-24(27(23)40)37-18-39)32(43)49-28(19(2)3)33(44)48-25(17-22-13-10-9-11-14-22)30(41)36(6,7)35(46)50-29/h9-16,18-21,25-26,28-30,40-41H,8,17H2,1-7H3,(H,37,39)(H,38,42)/t20-,21?,25-,26?,28-,29?,30+/m0/s1
-
Neoantimycin is a rare and unusual ring-extended member of the antimycin class. Neoantimycin is produced by a Streptomyces species unrelated to antimycin-producing strains. Literature references to neoantimycin are limited but the recent discovery of the closely related metabolite, prunustatin A, as a selective GRP78 molecular chaperone down-regulator highlights the potential of this class as research probes. In-house screening at Microbial Screening Technologies has shown the metabolite to possess potent nematocidal and antitumor activity with only limited antifungal activity.
N-[(3S,14S,15S)-15-benzyl-10-[(2S)-butan-2-yl]-14-hydroxy-7,13,13-trimethyl-2,5,9,12-tetraoxo-3-propan-2-yl-1,4,8,11-tetraoxacyclopentadec-6-yl]-3-formamido-2-hydroxybenzamide is a natural product found in Streptomyces orinoci with data available.